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Compound of Interest

Compound Name: Rubifolic acid

Cat. No.: B14750776 Get Quote

Essential Safety and Handling Guide for Rubifolic
Acid
Disclaimer: Information regarding the specific hazards and handling of Rubifolic acid is

limited. This guide is based on general safety protocols for handling powdered organic acids. It

is imperative to consult with your institution's Environmental Health and Safety (EHS)

department and conduct a thorough risk assessment before commencing any work with this

substance.

Immediate Safety and Logistical Information
Rubifolic acid is a triterpenoid compound, appearing as a powder.[1][2] While specific toxicity

data is not readily available, it should be handled with care to minimize exposure. As an acid, it

has the potential to cause irritation upon contact with skin, eyes, and the respiratory tract.

Key Physical and Chemical Properties:
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Property Value

CAS Number 80489-65-2[1][2][3][4]

Molecular Formula C30H48O4[1][2][3][4]

Molecular Weight 472.7 g/mol [1][2]

Appearance Powder[1]

Boiling Point 592.9 ± 50.0 °C (Predicted)[2][3]

Density 1.14 ± 0.1 g/cm3 (Predicted)[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to ensure personal safety when handling Rubifolic
acid. The following table outlines the recommended PPE for various routes of exposure.
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Route of Exposure Required PPE Rationale

Dermal (Skin)

- Lab Coat: Standard, fully

buttoned lab coat.[5] - Gloves:

Nitrile or butyl rubber gloves

are recommended for handling

acids.[6][7] Ensure gloves are

inspected for integrity before

each use.

Prevents incidental skin

contact with the powdered

acid. Provides a barrier against

chemical splashes.

Ocular (Eyes)

- Safety Goggles: Chemical

splash goggles are mandatory.

[8][9] - Face Shield: To be worn

in conjunction with goggles

when there is a significant risk

of splashing or dust

generation.[6][8]

Protects eyes from dust

particles and potential

splashes of any solutions

containing Rubifolic acid.

Offers full-face protection from

splashes.

Inhalation

- Fume Hood: All handling of

powdered Rubifolic acid

should be conducted within a

certified chemical fume hood to

minimize inhalation of dust.[10]

- Respirator: In the absence of

a fume hood or in situations

with a high potential for dust

generation, a respirator with an

appropriate acid gas cartridge

may be necessary.[6][7] A

proper fit test is crucial for

respirator effectiveness.[6]

Prevents inhalation of airborne

powder, which can cause

respiratory irritation. Provides

respiratory protection in high-

exposure scenarios.

Operational Plans
Handling Protocol

Preparation: Before handling, ensure that all necessary PPE is readily available and in good

condition. Designate a specific area for handling Rubifolic acid, preferably within a chemical
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fume hood.[10]

Weighing and Transfer:

Perform all weighing and transfer operations within a fume hood to control dust.

Use a spatula or other appropriate tool to handle the powder. Avoid scooping with weigh

paper, which can generate dust.

Close the container lid immediately after use to prevent the powder from becoming

airborne.

Dissolving:

If preparing a solution, add the Rubifolic acid powder slowly to the solvent.

Stir gently to avoid splashing.

Post-Handling:

Thoroughly clean the work area after handling is complete.

Remove gloves and wash hands thoroughly with soap and water.

Disposal Plans
Proper disposal of Rubifolic acid and any associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection
Solid Waste:

Collect any solid Rubifolic acid waste, including contaminated weigh boats and paper

towels, in a clearly labeled, sealed, and leak-proof container.[11]

Label the container as "Waste Rubifolic acid".[11]

Liquid Waste:
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If a solvent is used, the first rinse of any glassware should be collected as chemical waste.

[11]

Neutralize acidic solutions by slowly adding a suitable base, such as sodium bicarbonate,

until the pH is neutral (pH 7).[12][13]

Collect the neutralized solution in a labeled, corrosion-resistant container.[12][13]

Empty Containers:

Thoroughly rinse empty containers with a suitable solvent. The first rinse should be

collected as chemical waste.[11]

Subsequent rinses can be disposed of according to your institution's guidelines.[11]

Deface the original label before disposing of the clean container.[11]

Storage and Final Disposal
Store all waste containers in a designated, well-ventilated chemical waste accumulation

area, away from incompatible materials.[11][12]

Arrange for pickup and disposal through your institution's EHS department or a licensed

chemical waste contractor.[11]

Visual Guide to PPE Selection
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Caption: PPE selection workflow for handling Rubifolic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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